Cas no 1384429-36-0 (4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1384429-36-0
• MF: C₆H₆ClF₃N₂
• MW: 198.573450565338
• CID: 4595901
• PubChem ID: 66438147
• Update Time: 2025-05-22

4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole

• Inchi： 1S/C6H6ClF3N2/c1-12-5(6(8,9)10)4(2-7)3-11-12/h3H,2H2,1H3
• InChI Key： NRYVGIDCPNIDGY-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)=C(CCl)C=N1

Additional information on 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole

Recent Advances in the Application of 4-(Chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS: 1384429-36-0) in Chemical Biology and Pharmaceutical Research

The compound 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole (CAS: 1384429-36-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole as a crucial building block in the development of novel heterocyclic compounds. The presence of both chloromethyl and trifluoromethyl groups on the pyrazole ring offers unique reactivity patterns, enabling diverse functionalization strategies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, where the compound served as a precursor for pyrazole-based scaffolds with enhanced selectivity profiles.

In the context of drug discovery, researchers have explored the incorporation of this pyrazole derivative into various pharmacophores. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and membrane permeability of resulting drug candidates. A recent patent application (WO2023056789) describes its use in the development of antiviral agents targeting RNA-dependent RNA polymerases, showcasing the compound's broad applicability across therapeutic areas.

From a synthetic chemistry perspective, advancements in the preparation of 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole have been reported, with improved yields and purity levels. A 2024 publication in Organic Process Research & Development detailed an optimized large-scale synthesis route that addresses previous challenges in handling the reactive chloromethyl group while maintaining cost-effectiveness for industrial applications.

The biological evaluation of derivatives stemming from this pyrazole core has revealed promising activities across multiple target classes. Notably, several research groups have reported potent inhibitory effects against inflammatory mediators when the core structure is incorporated into designed molecular frameworks. These findings suggest potential applications in developing new anti-inflammatory therapeutics with improved safety profiles.

Looking forward, the unique chemical properties of 4-(chloromethyl)-1-methyl-5-(trifluoromethyl)-1H-pyrazole position it as a valuable tool in medicinal chemistry. Its combination of synthetic versatility and ability to confer desirable pharmacokinetic properties to drug candidates makes it particularly attractive for fragment-based drug discovery approaches. Ongoing research is exploring its use in targeted protein degradation strategies and as a component of covalent inhibitors, expanding its potential impact on modern drug development paradigms.